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Compound of Interest

Compound Name: 1,10-Diazachrysene

Cat. No.: B1252772 Get Quote

Essential Safety and Handling Guide for 1,10-
Diazachrysene
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 1,10-
Diazachrysene. Adherence to these procedures is critical for ensuring personnel safety and

minimizing environmental impact. 1,10-Diazachrysene belongs to the class of polycyclic

aromatic nitrogen heterocycles (PANHs), which are known for their potential toxicity.

Hazard Summary
While specific toxicity data for 1,10-Diazachrysene is not readily available, the broader class of

PANHs presents significant health and environmental risks. It is prudent to handle this

compound with the utmost care, assuming it may be toxic, mutagenic, and carcinogenic.[1][2]
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Hazard Profile of Polycyclic Aromatic
Nitrogen Heterocycles (PANHs)

Primary Routes of Exposure Inhalation, skin contact, ingestion.[3]

Potential Health Effects

May cause skin irritation, respiratory irritation.

Prolonged or repeated exposure may have

mutagenic and carcinogenic effects.[1][4]

Environmental Hazards

PANHs are persistent in the environment and

can be toxic to aquatic life.[1] Avoid release into

the environment.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is mandatory when handling

1,10-Diazachrysene. The following table outlines the minimum required PPE.
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Body Part
Personal Protective
Equipment

Specifications

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Ensure gloves

are inspected for integrity

before each use.

Eyes Safety goggles or a face shield

Must provide protection

against splashes and airborne

particles.

Body Laboratory coat

A buttoned lab coat made of a

suitable material to prevent

skin contact.

Respiratory NIOSH-approved respirator

An N95 or higher-rated

respirator is recommended,

especially when handling the

solid compound or when there

is a risk of aerosol generation.

Feet Closed-toe shoes
Leather or other chemical-

resistant material.

Operational Plan: Handling and Storage
Engineering Controls:

Always handle 1,10-Diazachrysene in a certified chemical fume hood to minimize inhalation

exposure.

Ensure a safety shower and eyewash station are readily accessible.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by lining it with absorbent, disposable bench paper.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1252772?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing: If weighing the solid compound, do so in a fume hood on a tared weigh boat.

Minimize the creation of dust.

Dissolving: If preparing a solution, add the solid to the solvent slowly and stir gently to avoid

splashing.

Post-Handling: After handling, wipe down the work area with an appropriate solvent (e.g.,

ethanol) and dispose of all contaminated materials as hazardous waste. Remove gloves and

wash hands thoroughly with soap and water.

Storage:

Store 1,10-Diazachrysene in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials.

Disposal Plan
All waste contaminated with 1,10-Diazachrysene must be treated as hazardous waste.

Solid Waste: Contaminated gloves, bench paper, and other disposable materials should be

collected in a designated, sealed hazardous waste container.

Liquid Waste: Solutions containing 1,10-Diazachrysene should be collected in a labeled,

sealed hazardous waste container.

Disposal: All hazardous waste must be disposed of through your institution's environmental

health and safety office, following all local, state, and federal regulations. Do not pour any

waste down the drain.

Experimental Workflow for Handling 1,10-
Diazachrysene
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Caption: Workflow for the safe handling of 1,10-Diazachrysene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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